Cas no 1867908-80-2 ((3R)-morpholine-3-carboxamide hydrochloride)

• Product Name: (3R)-morpholine-3-carboxamide hydrochloride
• CAS No: 1867908-80-2
• MF: C₅H₁₁ClN₂O₂
• MW: 166.606040239334
• CID: 4625776
• PubChem ID: 126970891
• Update Time: 2025-05-20

(3R)-morpholine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Morpholine-3-carboxamide hydrochloride
• 1867908-80-2
• (3R)-morpholine-3-carboxamide hydrochloride
• (3R)-morpholine-3-carboxamide;hydrochloride
• MFCD30539756
• EN300-364890
• (3R)-morpholine-3-carboxamidehydrochloride
• G64872

• Inchi： 1S/C5H10N2O2.ClH/c6-5(8)4-3-9-2-1-7-4;/h4,7H,1-3H2,(H2,6,8);1H/t4-;/m1./s1
• InChI Key： UXLHIHZQLXTZSC-PGMHMLKASA-N
• SMILES： Cl.O1CCN[C@@H](C(N)=O)C1

Computed Properties

• Exact Mass: 166.0509053g/mol
• Monoisotopic Mass: 166.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on (3R)-morpholine-3-carboxamide hydrochloride

Comprehensive Overview of (3R)-Morpholine-3-carboxamide Hydrochloride (CAS No. 1867908-80-2)

(3R)-Morpholine-3-carboxamide hydrochloride (CAS No. 1867908-80-2) is a chiral morpholine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers and industry professionals frequently search for morpholine derivatives, chiral building blocks, and pharmaceutical intermediates, making this compound a topic of interest in synthetic chemistry and medicinal chemistry circles.

The morpholine ring is a versatile scaffold in drug design, often employed to enhance solubility, bioavailability, and metabolic stability. The (3R)-stereochemistry of this compound adds another layer of specificity, as enantiopure molecules are critical in developing targeted therapies. With the growing demand for precision medicine and small-molecule inhibitors, (3R)-morpholine-3-carboxamide hydrochloride serves as a valuable intermediate for kinase inhibitors, protease inhibitors, and other therapeutic agents.

In recent years, the pharmaceutical industry has focused on structure-activity relationship (SAR) studies, where morpholine-based compounds play a pivotal role. The carboxamide functional group in this molecule allows for further derivatization, enabling researchers to fine-tune pharmacological properties. Additionally, its hydrochloride salt form ensures better handling and storage stability, a key consideration in industrial-scale synthesis.

From a synthetic chemistry perspective, (3R)-morpholine-3-carboxamide hydrochloride is often explored in asymmetric synthesis and catalysis. The compound’s chiral center makes it an attractive candidate for studying enantioselective reactions, a hot topic in organic chemistry. Researchers investigating green chemistry and sustainable synthesis methods also look into optimizing the production of such intermediates with minimal environmental impact.

Market trends indicate a rising demand for high-purity chiral compounds, driven by advancements in biopharmaceuticals and personalized medicine. Companies specializing in custom synthesis and contract research often list (3R)-morpholine-3-carboxamide hydrochloride in their catalogs, catering to drug discovery programs. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound’s purity and stereochemical integrity.

Given its relevance in medicinal chemistry, this compound is frequently referenced in patents and scientific literature related to kinase inhibitors and central nervous system (CNS) drugs. The morpholine moiety is known to improve blood-brain barrier penetration, making it a valuable component in neurotherapeutic agents. Researchers exploring neurodegenerative diseases and oncology targets often consider derivatives of (3R)-morpholine-3-carboxamide in their preclinical studies.

In summary, (3R)-morpholine-3-carboxamide hydrochloride (CAS No. 1867908-80-2) is a chemically and pharmacologically significant compound with broad applications in drug development. Its chiral nature, combined with the versatility of the morpholine scaffold, positions it as a key player in modern pharmaceutical research. As the industry continues to prioritize targeted drug design and sustainable synthesis, this compound remains a focal point for innovation and discovery.